4-(2-Azaniumyl-3,3-dimethylbutanoyl)benzonitrilium;chloride
4-(2-Azaniumyl-3,3-dimethylbutanoyl)benzonitrilium;chloride
Brand Name:
Vulcanchem
CAS No.:
1373046-75-3
VCID:
VC0125756
InChI:
InChI=1S/C13H16N2O.ClH/c1-13(2,3)12(15)11(16)10-6-4-9(8-14)5-7-10;/h4-7,12H,15H2,1-3H3;1H/p+1
SMILES:
CC(C)(C)C(C(=O)C1=CC=C(C=C1)C#[NH+])[NH3+].[Cl-]
Molecular Formula:
C13H18ClN2O+
Molecular Weight:
253.75
4-(2-Azaniumyl-3,3-dimethylbutanoyl)benzonitrilium;chloride
CAS No.: 1373046-75-3
Cat. No.: VC0125756
Molecular Formula: C13H18ClN2O+
Molecular Weight: 253.75
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1373046-75-3 |
|---|---|
| Molecular Formula | C13H18ClN2O+ |
| Molecular Weight | 253.75 |
| IUPAC Name | 4-(2-azaniumyl-3,3-dimethylbutanoyl)benzonitrilium;chloride |
| Standard InChI | InChI=1S/C13H16N2O.ClH/c1-13(2,3)12(15)11(16)10-6-4-9(8-14)5-7-10;/h4-7,12H,15H2,1-3H3;1H/p+1 |
| Standard InChI Key | XFSOFAHZSZZJFE-UHFFFAOYSA-O |
| SMILES | CC(C)(C)C(C(=O)C1=CC=C(C=C1)C#[NH+])[NH3+].[Cl-] |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator